Cas no 2228367-12-0 (1-2-(5-bromo-2-chlorophenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(5-bromo-2-chlorophenyl)ethylcyclopropan-1-ol
• CAS No: 2228367-12-0
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 6429678
• PubChem ID: 165668983
• Update Time: 2025-10-28

1-2-(5-bromo-2-chlorophenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-bromo-2-chlorophenyl)ethylcyclopropan-1-ol
• 1-[2-(5-bromo-2-chlorophenyl)ethyl]cyclopropan-1-ol
• 2228367-12-0
• EN300-1904209

• Inchi： 1S/C11H12BrClO/c12-9-1-2-10(13)8(7-9)3-4-11(14)5-6-11/h1-2,7,14H,3-6H2
• InChI Key： VSXOIKLTWOIWRG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CCC1(CC1)O)Cl

Computed Properties

• Exact Mass: 273.97601g/mol
• Monoisotopic Mass: 273.97601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-(5-bromo-2-chlorophenyl)ethylcyclopropan-1-ol

Comprehensive Overview of 1-2-(5-bromo-2-chlorophenyl)ethylcyclopropan-1-ol (CAS No. 2228367-12-0)

The compound 1-2-(5-bromo-2-chlorophenyl)ethylcyclopropan-1-ol (CAS No. 2228367-12-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a cyclopropyl ring and a bromo-chlorophenyl moiety, this compound exhibits potential applications in drug discovery and material science. Researchers are increasingly exploring its role as an intermediate in synthesizing bioactive molecules, particularly in the development of small-molecule inhibitors and targeted therapies.

In recent years, the demand for high-purity intermediates like 1-2-(5-bromo-2-chlorophenyl)ethylcyclopropan-1-ol has surged due to advancements in precision medicine and green chemistry. The compound’s stereochemistry and functional groups make it a valuable building block for designing novel therapeutics. Its CAS No. 2228367-12-0 is frequently searched in academic databases and patent filings, reflecting its relevance in structure-activity relationship (SAR) studies. Additionally, its potential role in catalysis and polymer science has sparked interest among industrial chemists.

One of the trending topics linked to this compound is its utility in AI-driven drug discovery. With the rise of machine learning in chemistry, researchers are leveraging tools like molecular docking and quantitative structure-property relationship (QSPR) modeling to predict the behavior of 1-2-(5-bromo-2-chlorophenyl)ethylcyclopropan-1-ol in biological systems. This aligns with the growing focus on computational chemistry and high-throughput screening, where such compounds are evaluated for their pharmacokinetic properties.

From a synthetic perspective, the preparation of 1-2-(5-bromo-2-chlorophenyl)ethylcyclopropan-1-ol often involves multistep organic reactions, including Grignard reactions and cyclopropanation. Its bromine and chlorine substituents offer sites for further functionalization, making it a versatile precursor. Environmental considerations also play a role, as industries seek sustainable synthesis methods to minimize waste and energy consumption—a key concern in modern process chemistry.

The compound’s nomenclature, 1-2-(5-bromo-2-chlorophenyl)ethylcyclopropan-1-ol, is often a point of discussion in chemical nomenclature forums. Its IUPAC name and CAS registry number (2228367-12-0) are critical for accurate database searches, especially in patent literature and regulatory submissions. As the scientific community emphasizes reproducibility, precise identification of such compounds becomes paramount.

In conclusion, 1-2-(5-bromo-2-chlorophenyl)ethylcyclopropan-1-ol (CAS No. 2228367-12-0) represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and computational advancements. Its multifaceted applications and relevance to contemporary research trends ensure its continued prominence in scientific discourse.